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molecular formula C9H9F3O B1296483 2,2,2-Trifluoro-1-(p-tolyl)ethanol CAS No. 446-65-1

2,2,2-Trifluoro-1-(p-tolyl)ethanol

Cat. No. B1296483
CAS RN: 446-65-1
M. Wt: 190.16 g/mol
InChI Key: LNYGOJDJKXEXDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08673908B2

Procedure details

According to Reference Example 8-12, by use of p-tolualdehyde (500 μL, 4.24 mmol), (trifluoromethyl)trimethylsilane (752 μL, 5.09 mmol), tetrabutylammonium fluoride (a 1.0 mol/L solution in tetrahydrofuran, 424 μL, 0.424 mmol) and tetrahydrofuran (10 mL), the mixture was stirred and reacted at room temperature for 30 minutes. Thus, 4-(2,2,2-trifluoro-1-hydroxyethyl)toluene (Compound DE) (1.01 g, yield: quantitative) was obtained.
Name
p-tolualdehyde
Quantity
500 μL
Type
reactant
Reaction Step One
Name
(trifluoromethyl)trimethylsilane
Quantity
752 μL
Type
reactant
Reaction Step Two
Name
tetrabutylammonium fluoride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Reaction Step Six
Name
4-(2,2,2-trifluoro-1-hydroxyethyl)toluene

Identifiers

REACTION_CXSMILES
[C:1]1([CH3:9])[CH:6]=[CH:5][C:4]([CH:7]=[O:8])=[CH:3][CH:2]=1.[F:10][C:11]([Si](C)(C)C)([F:13])[F:12].[F-].C([N+](CCCC)(CCCC)CCCC)CCC>O1CCCC1>[F:10][C:11]([F:13])([F:12])[CH:7]([C:4]1[CH:5]=[CH:6][C:1]([CH3:9])=[CH:2][CH:3]=1)[OH:8] |f:2.3|

Inputs

Step One
Name
p-tolualdehyde
Quantity
500 μL
Type
reactant
Smiles
C1(=CC=C(C=C1)C=O)C
Step Two
Name
(trifluoromethyl)trimethylsilane
Quantity
752 μL
Type
reactant
Smiles
FC(F)(F)[Si](C)(C)C
Step Three
Name
tetrabutylammonium fluoride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[F-].C(CCC)[N+](CCCC)(CCCC)CCCC
Step Four
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Six
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reacted at room temperature for 30 minutes
Duration
30 min

Outcomes

Product
Name
4-(2,2,2-trifluoro-1-hydroxyethyl)toluene
Type
product
Smiles
FC(C(O)C1=CC=C(C=C1)C)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 1.01 g
YIELD: CALCULATEDPERCENTYIELD 125.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.